Cas no 1447606-25-8 (Ethyl 2-(4-fluoro-1H-pyrazol-1-YL)pyrimidine-5-carboxylate)

• Product Name: Ethyl 2-(4-fluoro-1H-pyrazol-1-YL)pyrimidine-5-carboxylate
• CAS No: 1447606-25-8
• MF: C₁₀H₉FN₄O₂
• MW: 236.202464818954
• CID: 4817507
• Update Time: 2025-10-23

Ethyl 2-(4-fluoro-1H-pyrazol-1-YL)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-(4-FLUORO-1H-PYRAZOL-1-YL)PYRIMIDINE-5-CARBOXYLATE
• Ethyl 2-(4-fluoro-1H-pyrazol-1-YL)pyrimidine-5-carboxylate

• Inchi： 1S/C10H9FN4O2/c1-2-17-9(16)7-3-12-10(13-4-7)15-6-8(11)5-14-15/h3-6H,2H2,1H3
• InChI Key： XQNVFCOVUAMSQD-UHFFFAOYSA-N
• SMILES： FC1C=NN(C=1)C1N=CC(C(=O)OCC)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• XLogP3: 0.8
• Topological Polar Surface Area: 69.9

Additional information on Ethyl 2-(4-fluoro-1H-pyrazol-1-YL)pyrimidine-5-carboxylate

Ethyl 2-(4-fluoro-1H-pyrazol-1-YL)pyrimidine-5-carboxylate: A Key Intermediate in Modern Pharmaceutical Research

Ethyl 2-(4-fluoro-1H-pyrazol-1-YL)pyrimidine-5-carboxylate, with the CAS number 1447606-25-8, is a significant compound in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex diseases. Its unique structural features, including the presence of a fluoro-pyrazole moiety and a pyrimidine-carboxylate group, make it a versatile building block for drug discovery efforts.

The Ethyl 2-(4-fluoro-1H-pyrazol-1-YL)pyrimidine-5-carboxylate molecule has garnered attention due to its potential applications in developing novel therapeutic agents. The fluorine atom in the pyrazole ring enhances the metabolic stability and binding affinity of the resulting drug candidates, which is a critical factor in pharmaceutical design. Recent studies have highlighted its role in creating molecules with improved pharmacokinetic properties, making it an attractive candidate for further exploration.

In the context of current research, this compound has been utilized in the development of inhibitors targeting various biological pathways. For instance, it has shown promise in the synthesis of kinase inhibitors, which are essential for treating cancers and inflammatory diseases. The pyrimidine core of the molecule interacts with specific amino acid residues in target proteins, modulating their activity. This interaction is further enhanced by the electron-withdrawing nature of the carboxylate group, which influences the overall reactivity and selectivity of the drug candidates.

The incorporation of fluorine into the pyrazole ring also contributes to the compound's resistance to enzymatic degradation. This property is particularly valuable in designing long-acting drugs that require sustained release and prolonged therapeutic effects. Researchers have leveraged these characteristics to develop prodrugs that release active pharmaceutical ingredients (APIs) under specific physiological conditions, thereby improving treatment efficacy.

Recent advancements in computational chemistry have enabled more efficient screening and optimization of compounds like Ethyl 2-(4-fluoro-1H-pyrazol-1-YL)pyrimidine-5-carboxylate. Molecular docking simulations and quantum mechanical calculations have been employed to predict binding affinities and identify potential lead structures. These computational tools have accelerated the drug discovery process, allowing researchers to design molecules with tailored properties more rapidly than traditional experimental methods alone.

The synthesis of Ethyl 2-(4-fluoro-1H-pyrazol-1-YL)pyrimidine-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, has improved yield and purity. These methods align with green chemistry principles by minimizing waste and reducing hazardous byproducts, making them environmentally sustainable.

In addition to its pharmaceutical applications, Ethyl 2-(4-fluoro-1H-pyrazol-1-YL)pyrimidine-5-carboxylate has potential uses in agrochemical research. The structural motifs present in this compound are similar to those found in herbicides and fungicides, suggesting its utility in developing novel crop protection agents. By modifying its chemical structure, researchers can fine-tune its biological activity to target specific pests or pathogens while maintaining environmental safety.

The growing interest in fluorinated compounds stems from their ability to modulate drug properties significantly. The electronic effects induced by fluorine atoms can alter solubility, permeability across biological membranes, and metabolic stability. These changes are critical for optimizing drug delivery systems and achieving desired therapeutic outcomes. Ethyl 2-(4-fluoro-1H-pyrazol-1-YL)pyrimidine-5-carboxylate exemplifies how strategic incorporation of fluorine can enhance drug performance.

Ongoing research continues to uncover new applications for Ethyl 2-(4-fluoro-1H-pyrazol-1-YL)pyrimidine-5-carboxylate and related compounds. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field. By combining experimental chemistry with cutting-edge computational methods, scientists are paving the way for next-generation therapeutics that address unmet medical needs.

The future prospects for this compound are promising, with potential applications extending beyond traditional small-molecule drugs. Its structural versatility allows for modifications that could lead to novel biologics or peptide mimetics. As research progresses, Ethyl 2-(4-fluoro-1H-pyrazol-1-YL)pyrimidine-5-carboxylate is likely to play a pivotal role in shaping the landscape of modern medicine.